Cas no 1836-73-3 (Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)-)

• Product Name: Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)-
• CAS No: 1836-73-3
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 217483
• PubChem ID: 74602
• Update Time: 2025-04-19

Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3-methyl-2-(4-nitrophenoxy)-
• 1-chloro-3-methyl-2-(4-nitrophenoxy)benzene
• 3-chloro-2-(4-nitrophenoxy)toluene
• 1836-73-3
• DTXSID90171450
• EINECS 217-403-4
• NS00026037

• Inchi： 1S/C13H10ClNO3/c1-9-3-2-4-12(14)13(9)18-11-7-5-10(6-8-11)15(16)17/h2-8H,1H3
• InChI Key： NQQNPPIIAMHQFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.035
• Monoisotopic Mass: 263.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.317
• Boiling Point: 343.6°C at 760 mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.605
• PSA: 52.37